Cas no 1341676-88-7 (ethyl 2-(4-amino-5-methyl-1H-pyrazol-1-yl)acetate)

• Product Name: ethyl 2-(4-amino-5-methyl-1H-pyrazol-1-yl)acetate
• CAS No: 1341676-88-7
• MF: C₈H₁₃N₃O₂
• MW: 183.207721471786
• CID: 6078545
• PubChem ID: 63277507
• Update Time: 2025-08-04

ethyl 2-(4-amino-5-methyl-1H-pyrazol-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(4-amino-5-methyl-1H-pyrazol-1-yl)acetate
• 1H-Pyrazole-1-acetic acid, 4-amino-5-methyl-, ethyl ester
• EN300-1112432
• AKOS012581186
• CS-0348158
• 1341676-88-7

• Inchi： 1S/C8H13N3O2/c1-3-13-8(12)5-11-6(2)7(9)4-10-11/h4H,3,5,9H2,1-2H3
• InChI Key： LYUKGPVIDDWDBK-UHFFFAOYSA-N
• SMILES： N1(CC(OCC)=O)C(C)=C(N)C=N1

Computed Properties

• Exact Mass: 183.100776666g/mol
• Monoisotopic Mass: 183.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 70.1Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 323.8±32.0 °C(Predicted)
• pka: 3.68±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ethyl 2-(4-amino-5-methyl-1H-pyrazol-1-yl)acetate

Research Brief on Ethyl 2-(4-amino-5-methyl-1H-pyrazol-1-yl)acetate (CAS: 1341676-88-7) in Chemical Biology and Pharmaceutical Applications

Ethyl 2-(4-amino-5-methyl-1H-pyrazol-1-yl)acetate (CAS: 1341676-88-7) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This pyrazole derivative is being explored for its potential applications in drug discovery, particularly as a versatile intermediate in the synthesis of bioactive molecules. Recent studies highlight its role in the development of kinase inhibitors, anti-inflammatory agents, and antimicrobial compounds, owing to its unique structural features that allow for diverse chemical modifications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of ethyl 2-(4-amino-5-methyl-1H-pyrazol-1-yl)acetate as a key building block in the synthesis of novel JAK2 inhibitors. The researchers utilized this compound to introduce the pyrazole moiety into their target molecules, which exhibited potent inhibitory activity against JAK2 with IC50 values in the low nanomolar range. The study emphasized the compound's stability under various reaction conditions and its compatibility with multiple synthetic routes, making it an attractive choice for medicinal chemists.

In the field of antimicrobial research, a team from the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters (2024) the development of new quinolone-pyrazole hybrids using ethyl 2-(4-amino-5-methyl-1H-pyrazol-1-yl)acetate as a starting material. These hybrids showed promising activity against drug-resistant strains of Staphylococcus aureus, with some derivatives exhibiting MIC values comparable to current frontline antibiotics. The researchers attributed this activity to the compound's ability to maintain the essential pharmacophore while allowing for optimal spatial arrangement of the antibacterial components.

From a chemical biology perspective, recent work published in ACS Chemical Biology (2024) has explored the use of ethyl 2-(4-amino-5-methyl-1H-pyrazol-1-yl)acetate in the development of activity-based protein profiling (ABPP) probes. The compound's amino group serves as an excellent handle for conjugation with reporter tags, while the ester functionality allows for subsequent modifications. This dual functionality has enabled researchers to create highly specific probes for studying enzyme activity in complex biological systems.

The pharmaceutical industry has shown growing interest in this compound, with several patent applications filed in 2023-2024 describing its use in the synthesis of potential therapeutic agents. One notable application is in the development of selective PI3Kδ inhibitors for autoimmune diseases, where the pyrazole core has been shown to confer both potency and selectivity. The compound's favorable physicochemical properties, including good solubility and moderate lipophilicity, contribute to its drug-like characteristics.

Recent advances in synthetic methodology have further enhanced the utility of ethyl 2-(4-amino-5-methyl-1H-pyrazol-1-yl)acetate. A 2024 report in Organic Process Research & Development described a scalable, high-yield synthesis of this compound using continuous flow chemistry, addressing previous challenges in large-scale production. This development is particularly significant as it enables more efficient exploration of structure-activity relationships in drug discovery programs utilizing this scaffold.

Looking forward, ethyl 2-(4-amino-5-methyl-1H-pyrazol-1-yl)acetate (CAS: 1341676-88-7) is poised to play an increasingly important role in medicinal chemistry and chemical biology. Its versatility as a synthetic intermediate, combined with emerging applications in probe development and drug discovery, suggests that research interest in this compound will continue to grow. Future studies are expected to explore its potential in targeted drug delivery systems and as a component of PROTACs (proteolysis targeting chimeras), further expanding its pharmaceutical applications.